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Compound Focus: Triricinolein

CAS No.: 2540-54-7

Cat. No.: S639494

Chemical Profile & Stability

Triricinolein is a triglyceride with specific handling requirements. The key stability data from its chemical

data sheet is summarized below.

Property Value | Description

CAS No. 15505-14-3 [1]

Chemical Name TRIRICINOLEIN [1]

Molecular Formula C57H10409 [1]

Molecular Weight 933.43 [1]

Stability Note Light Sensitive [1]

Recommended Storage Amber Vial, Refrigerator [1]

Physical Form Oil [1]

Solubility Slightly soluble in Acetone and Chloroform [1]
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FAQ & Handling Guide

Here are answers to frequently asked questions and troubleshooting tips based on its chemical profile.

Q1: Why is Triricinolein sensitive to light? A1: While the exact mechanism for Triricinolein isn't detailed
in the search results, light sensitivity in organic compounds often occurs because light energy can break
chemical bonds or drive oxidative reactions [2]. The chromophores in a molecule absorb light, which can

lead to its degradation [3].

Q2: What are the best practices for handling and storing Triricinolein? A2: Follow these guidelines to

maintain its stability [1]:

e Container: Always use amber or opaque vials to block out light.

o Temperature: Store in a refrigerator.

e Solubility: It is slightly soluble in acetone and chloroform, which may be relevant for preparing
solutions [1].

Q3: How can I troubleshoot suspected light-induced degradation in my experiment? A3: If you observe

changes in the physical appearance of Triricinolein, consider the following:

¢ Inspect the substance: Look for changes in color or consistency.

¢ Review handling logs: Check if the material was ever transferred to a clear container or left exposed
to bright light for an extended period.

e Compare with a fresh standard: Analyze a freshly opened sample alongside your current sample
using techniques like Thin-Layer Chromatography (TLC) or HPLC to look for new degradation
products or a change in composition.

General Workflow for Light-Sensitive Compounds

For handling light-sensitive compounds like Triricinolein, a standardized workflow helps minimize

degradation risk. The diagram below outlines the key steps.
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Suggested Experimental Protocols

You can adapt these general methodologies to study Triricinolein stability.

1. Forced Degradation Study under Light Stress

e Purpose: To systematically study the effect of light on Triricinolein stability.
¢ Methodology:
o Prepare identical samples of Triricinolein in clear and amber vials.
o Expose the set of clear vials to a controlled light source in a stability chamber.
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o Keep the amber vials in the dark as a control.

o Withdraw samples at predetermined time intervals.

o Analyze samples using HPLC to monitor the appearance of degradation products and the
decrease in parent compound concentration.

2. Monitoring Antioxidant Stability

e Purpose: To understand how environmental factors protect or degrade compounds.

¢ Methodology: Standard assays like the DPPH assay can be used to measure the free radical
scavenging ability of a substance, which is related to its oxidative stability [2]. By exposing
Triricinolein to light and then testing its performance in such an assay, you can quantify the loss of
its antioxidant properties over time.

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for
diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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